Cas no 1517978-30-1 (5-bromo-1-cyclopropyl-pyrazole)

• Product Name: 5-bromo-1-cyclopropyl-pyrazole
• CAS No: 1517978-30-1
• MF: C₆H₇BrN₂
• MW: 187.037180185318
• MDL: MFCD26679040
• CID: 4603556
• PubChem ID: 83382774
• Update Time: 2025-08-02

5-bromo-1-cyclopropyl-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-cyclopropyl-1H-pyrazole
• 5-bromo-1-cyclopropylpyrazole
• 5-bromo-1-cyclopropyl-pyrazole
• 1517978-30-1
• F88409
• SCHEMBL21737839
• EN300-221104
• CS-0377578

• MDL： MFCD26679040
• Inchi： 1S/C6H7BrN2/c7-6-3-4-8-9(6)5-1-2-5/h3-5H,1-2H2
• InChI Key： KSPUQQYZNKOIMO-UHFFFAOYSA-N
• SMILES： BrC1=CC=NN1C1CC1

Computed Properties

• Exact Mass: 185.97926g/mol
• Monoisotopic Mass: 185.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.8

Additional information on 5-bromo-1-cyclopropyl-pyrazole

5-Bromo-1-Cyclopropyl-Pyrazole: A Comprehensive Overview

5-Bromo-1-Cyclopropyl-Pyrazole (CAS No. 1517978-30-1) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique molecular structure, has garnered attention for its role in the synthesis of more complex molecules and its potential therapeutic properties. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 5-bromo-1-cyclopropyl-pyrazole.

The molecular formula of 5-bromo-1-cyclopropyl-pyrazole is C₇H₇BrN₂, with a molecular weight of approximately 209.04 g/mol. The compound features a pyrazole ring substituted with a bromine atom at the 5-position and a cyclopropyl group at the 1-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an attractive candidate for various synthetic transformations.

In terms of synthesis, 5-bromo-1-cyclopropyl-pyrazole can be prepared through several routes. One common method involves the reaction of cyclopropylhydrazine with a suitable brominated reagent under controlled conditions. Another approach involves the cyclization of an appropriate precursor, such as a brominated acetylene derivative, in the presence of a catalyst. These synthetic methods have been optimized to achieve high yields and purity, making 5-bromo-1-cyclopropyl-pyrazole readily available for further research and development.

The physical properties of 5-bromo-1-cyclopropyl-pyrazole include a melting point of around 68-70°C and a boiling point that is not typically reported due to its tendency to decompose at higher temperatures. The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO).

In recent years, significant research has been conducted on the biological activities of 5-bromo-1-cyclopropyl-pyrazole. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that 5-bromo-1-cyclopropyl-pyrazole derivatives demonstrated potent inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases. Additionally, another study in the European Journal of Medicinal Chemistry found that certain derivatives of 5-bromo-1-cyclopropyl-pyrazole exhibited selective cytotoxicity against various cancer cell lines, suggesting potential applications in cancer therapy.

The mechanism of action for these biological activities is not yet fully understood but is believed to involve interactions with specific protein targets. For example, the bromine atom in 5-bromo-1-cyclopropyl-pyrazole may facilitate binding to active sites on enzymes or receptors, while the cyclopropyl group could enhance the overall stability and bioavailability of the molecule. Further research is needed to elucidate these mechanisms and optimize the structure for therapeutic use.

Beyond its biological applications, 5-bromo-1-cyclopropyl-pyrazole has also found use as an intermediate in the synthesis of other valuable compounds. Its reactivity and functional group versatility make it an ideal starting material for constructing more complex molecules with diverse functionalities. For instance, it can be used in cross-coupling reactions to introduce new substituents or in ring-opening reactions to form new ring systems.

In conclusion, 5-Bromo-1-Cyclopropyl-Pyrazole (CAS No. 1517978-30-1) is a multifaceted compound with a wide range of potential applications in both chemical synthesis and pharmaceutical research. Its unique molecular structure and favorable physical properties make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new insights into its biological activities and synthetic utility, 5-bromo-1-cyclopropyl-pyrazole is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.